Cas no 312917-14-9 (TCS JNK 5a)

• Product Name: TCS JNK 5a
• CAS No: 312917-14-9
• MF: C₂₀H₁₆N₂OS
• MW: 332.418843269348
• MDL: MFCD01005305
• CID: 827519
• Update Time: 2025-07-01

TCS JNK 5a Chemical and Physical Properties

Names and Identifiers

• sc-202671
• JNK Inhibitor IX
• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)naphthalene-1-carboxamide
• N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thienyl-2-yl)-1-naphthalenecarboxamide
• TCS JNK 5A
• F0016-0404
• TCS JNK 5a

• MDL： MFCD01005305
• Inchi： 1S/C20H16N2OS/c21-12-17-15-9-3-4-11-18(15)24-20(17)22-19(23)16-10-5-7-13-6-1-2-8-14(13)16/h1-2,5-8,10H,3-4,9,11H2,(H,22,23)
• InChI Key： WQGDQGAFSDMBLA-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)NC(C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 332.09800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 486.8°C at 760 mmHg
• Solubility: Insuluble (3.1E-5 g/L) (25 ºC),
• PSA: 81.13000
• LogP: 4.97708

TCS JNK 5a Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical additives Functional Additives

Additional information on TCS JNK 5a

Introduction to TCS JNK 5a (CAS No: 312917-14-9) in Modern Chemical Biology Research

TCS JNK 5a, chemically identified by the CAS number 312917-14-9, represents a significant advancement in the field of chemical biology. This compound has garnered considerable attention due to its unique pharmacological properties and its potential applications in modulating signaling pathways critical for various biological processes. The development and study of such molecules are pivotal in understanding the intricate mechanisms underlying diseases and in designing novel therapeutic strategies.

The JNK (c-Jun N-terminal kinase) pathway is a central component of cellular stress responses, playing a crucial role in inflammation, apoptosis, and cellular survival. Among the JNK isoforms, JNK5a has been extensively studied for its distinct role in regulating these processes. TCS JNK 5a, as a specific inhibitor or modulator of this pathway, offers a promising tool for researchers to dissect the functions of JNK5a in vivo and in vitro. Its ability to selectively target this kinase has opened new avenues for therapeutic intervention in conditions such as neurodegenerative diseases, where dysregulation of the JNK pathway is implicated.

Recent studies have highlighted the importance of JNK5a in maintaining neuronal homeostasis. Research indicates that TCS JNK 5a can attenuate neuronal damage induced by oxidative stress and excitotoxicity, making it a candidate for treating neurodegenerative disorders like Alzheimer's and Parkinson's disease. The compound's mechanism of action appears to involve not only the inhibition of c-Jun phosphorylation but also the modulation of downstream effectors that contribute to neuroprotection. These findings have been corroborated by preclinical studies demonstrating its efficacy in animal models of neurodegeneration.

In addition to its neuroprotective properties, TCS JKN 5a has shown potential in regulating inflammatory responses. The compound's ability to modulate the JNK pathway has been linked to reduced production of pro-inflammatory cytokines, such as TNF-α and IL-6. This makes it a promising candidate for treating chronic inflammatory diseases, where excessive activation of the JNK pathway contributes to disease progression. Clinical trials are currently underway to evaluate its efficacy and safety profile in human patients with conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis and characterization of TCS JNK 5a have been refined through advanced chemical methodologies, ensuring high purity and potency. The compound's chemical structure has been optimized to enhance its bioavailability and target specificity. Techniques such as high-throughput screening and structure-activity relationship (SAR) studies have been instrumental in developing derivatives with improved pharmacological properties. These efforts have led to a better understanding of the structural features essential for effective modulation of the JNK pathway.

One of the most exciting aspects of TCS JNK 5a is its potential for combination therapy. Studies suggest that its effects can be synergistic when used alongside other therapeutic agents targeting different pathways. This approach could lead to more comprehensive treatment strategies for complex diseases where multiple signaling pathways are dysregulated. For instance, combining TCS JNK 5a with agents that inhibit microglial activation has shown enhanced neuroprotective effects in models of neuroinflammation.

The future direction of research on TCS JNK 5a involves exploring its role in other biological processes beyond inflammation and neuroprotection. Preliminary data suggest that it may also influence cell proliferation and differentiation, making it relevant for regenerative medicine applications. Additionally, investigating its effects on cancer cells has revealed potential anti-tumor properties, although further research is needed to fully understand these mechanisms.

As our understanding of the molecular basis of diseases continues to evolve, compounds like TCS JNK 5a will play an increasingly important role in therapeutic development. Their ability to modulate critical signaling pathways offers a versatile toolset for addressing a wide range of pathological conditions. With ongoing research aimed at optimizing their pharmacological profiles and exploring new applications, TCS JNK 5a represents a cornerstone in modern chemical biology research.